Cas no 1829-32-9 (3-chloro-2-hydroxybenzoic acid)

3-chloro-2-hydroxybenzoic acid structure
1829-32-9 structure
Product Name:3-chloro-2-hydroxybenzoic acid
CAS No:1829-32-9
MF:C7H5ClO3
MW:172.565801382065
MDL:MFCD00010390
CID:42055
PubChem ID:24856663
Update Time:2025-04-18

3-chloro-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-hydroxybenzoic acid
    • 3-Chlorosalicylic acid
    • 3EINECS 217-379-5
    • NSC 18854
    • Benzoic acid, 3-chloro-2-hydroxy- (9CI)
    • Salicylic acid, 3-chloro- (8CI)
    • Benzoic acid, 3-chloro-2-hydroxy-
    • Salicylic acid, 3-chloro-
    • 3-chloro-2-hydroxy-benzoic acid
    • Benzoic acid, chloro-2-hydroxy-
    • PPINMMULCRBDOS-UHFFFAOYSA-N
    • PubChem18184
    • 3-chloro salicylic acid
    • 3-chlorohydroxybenzoic acid
    • KSC176K2F
    • 3-chloro-2-hydroxy benzoic acid
    • 2-hydroxy-3-chloro-benzoic acid
    • InChI=1/C7H5ClO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9H,(H,10,11
    • 3-Chloro-2-hydroxybenzoic acid #
    • AM20060531
    • CQE9J25ZES
    • 3-Chloro-2-hydroxybenzoicacid
    • C3522
    • FT-0615531
    • EN300-50295
    • CL8078
    • 3-chloro-2-hydroxy-benzoate;3-Chlorosalicylic acid
    • NSC-18854
    • CS-W017581
    • 1829-32-9
    • FS-3246
    • Q223071
    • DTXSID10171356
    • 3-Chlorosalicylic acid, 98%
    • NS00026020
    • SCHEMBL372307
    • A812734
    • Z367679194
    • EINECS 217-379-5
    • NSC18854
    • MFCD00010390
    • SY030141
    • 3-Chloro-2-hydroxybenzoic acid pound>>Benzoic acid, 3-chloro-2-hydroxy- pound>>Salicylic acid, 3-chloro-
    • UNII-CQE9J25ZES
    • J-011707
    • BCP30620
    • AKOS005166743
    • STL118201
    • Salicylic acid, 3-chloro-(8CI)
    • Benzoic acid, 3-chloro-2-hydroxy-(9CI)
    • DTXCID0093847
    • DB-044478
    • 3-chloro-2-hydroxybenzoic acid
    • MDL: MFCD00010390
    • Inchi: 1S/C7H5ClO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9H,(H,10,11)
    • InChI Key: PPINMMULCRBDOS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C(=O)O)=C1O

Computed Properties

  • Exact Mass: 171.99300
  • Monoisotopic Mass: 171.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.5
  • Surface Charge: 0
  • Tautomer Count: 4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.536
  • Melting Point: 184-186 °C (lit.)
  • Boiling Point: 291.7℃ at 760 mmHg
  • Flash Point: 130.2 ºC
  • PSA: 57.53000
  • LogP: 1.74380
  • Solubility: Not determined

3-chloro-2-hydroxybenzoic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Store at room temperature
  • Safety Term:S26;S36

3-chloro-2-hydroxybenzoic acid Customs Data

  • HS CODE:2918290000
  • Customs Data:

    China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

3-chloro-2-hydroxybenzoic acid Pricemore >>

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